![molecular formula C25H21NO5 B6545119 methyl 2-[5-(benzyloxy)-2-methyl-1-benzofuran-3-amido]benzoate CAS No. 929390-19-2](/img/structure/B6545119.png)
methyl 2-[5-(benzyloxy)-2-methyl-1-benzofuran-3-amido]benzoate
Description
“Methyl 2-(benzyloxy)-5-(bromoacetyl)benzoate” is a chemical compound with the molecular formula C17H15BrO4 . It has an average mass of 363.203 Da and a monoisotopic mass of 362.015350 Da . This compound is used in the preparation of salmeterol and its intermediates .
Synthesis Analysis
The synthesis of “methyl 2-(benzyloxy)-5-(bromoacetyl)benzoate” involves benzylating methyl-5-acetyl-2-hydroxybenzoate with benzyl chloride in the presence of a base and a catalyst in a suitable polar solvent to obtain 5-acetyl-2-benzyloxy benzoate . This is then brominated with a suitable brominating agent in one or more suitable solvents in the presence of an acid catalyst to obtain the final product .Molecular Structure Analysis
The molecular structure of “methyl 2-(benzyloxy)-5-(bromoacetyl)benzoate” includes a total of 38 bonds. There are 23 non-H bonds, 14 multiple bonds, 6 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 aromatic ester, 1 aromatic ketone, and 1 aromatic ether .Scientific Research Applications
- In the fragrance industry, it acts as a pre-fixing agent, improving the stability and odor characteristics of main fragrance ingredients .
- Its pesticidal properties make it valuable for maintaining food quality and preventing infestations .
- Notably, it plays a crucial role in the preparation of salmeterol , a long-acting β₂-adrenergic receptor agonist used in asthma and chronic obstructive pulmonary disease (COPD) treatments .
- Examples include the Ugi reaction and the tetrazole photoclick reaction , both of which utilize this compound as a key building block .
Plasticizer and Fragrance Pre-fixing Agent
Miticide in the Food Industry
Intermediate in Drug Synthesis
Starting Material for Multistep Reactions
Thermophysical Property Datafile for Process Simulators
Quantum Tools for IR Spectra Interpretation
properties
IUPAC Name |
methyl 2-[(2-methyl-5-phenylmethoxy-1-benzofuran-3-carbonyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO5/c1-16-23(24(27)26-21-11-7-6-10-19(21)25(28)29-2)20-14-18(12-13-22(20)31-16)30-15-17-8-4-3-5-9-17/h3-14H,15H2,1-2H3,(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYZAZELLHMADKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=CC=C3)C(=O)NC4=CC=CC=C4C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[5-(benzyloxy)-2-methyl-1-benzofuran-3-amido]benzoate | |
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![ethyl 4-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate](/img/structure/B6545036.png)
